Cas no 209482-27-9 ((S,S,S)-(3,5-Dioxa-4-phosphacyclohepa2,1-a:3,4-a’dinaphthalen-4-yl)bis(1-phenylethyl)amine)

• Product Name: (S,S,S)-(3,5-Dioxa-4-phosphacyclohepa2,1-a:3,4-a’dinaphthalen-4-yl)bis(1-phenylethyl)amine
• CAS No: 209482-27-9
• MF: C₃₆H₃₀NO₂P
• MW: 539.602670192719
• MDL: MFCD04117688
• CID: 2465442
• PubChem ID: 354334570
• Update Time: 2025-11-07

(S,S,S)-(3,5-Dioxa-4-phosphacyclohepa2,1-a:3,4-a’dinaphthalen-4-yl)bis(1-phenylethyl)amine Chemical and Physical Properties

Names and Identifiers

• S-(3,5-Dioxa-4-Phospha-Cyclohepta[2,1-A:3,4-A']Dinaphthalen-4-yl)Bis[(1S)-1-Phenylethyl]aMine
• (S,S,S)-(3,5-Dioxa-4-phosphacyclohepta[2,1-a:3,4-a']dinaphthalen-4-yl)bis(1-phenylethyl)amine
• (S,S,S)-(+)-(3,5-Dioxa-4-phosphacyclohepta[2,1-a:3,4-a’]dinaphthalen-4-yl)bis(1-phenylethyl)amine
• i>,<i>S<
• i>:3,4-<i>a'<
• (11bS)-N,N-Bis[(1S)-1-phenylethyl]dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
• N,N-Bis((S)-1-phenylethyl)dinaphtho[2,1-d:1,2-f][1,3,2]dioxaphosphepin-4-amine
• (S)-(+)-(3,5-Dioxa-4-phospha-cyclohepta[2,1-a;3,4-a']dinaphthalen-4-yl)bis[(1R)-1-phenylethyl]amine, dichloromethane adduct
• SY008537
• SY009841
• 2,2'-(Di(alpha-methylbenzyl)aminophosphinediylbisoxy)-1,1'-binaphthalene
• (R,R,R)-(3,5-Dioxa-4-phosphacycl
• N,N-Bis(1-phenylethyl)-12,14-dioxa-13-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11)
• (S,S,S)-(3,5-Dioxa-4-phosphacyclohepa2,1-a:3,4-a’dinaphthalen-4-yl)bis(1-phenylethyl)amine
• N,N-Bis(1-phenylethyl)-12,14-dioxa-13-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-amine
• N,N-bis[(1S)-1-phenylethyl]-12,14-dioxa-13-phosphapentacyclo[13.8.0.0^{2,11.0^{3,8.0^{18,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-amine
• (11bS)-N,N-Bis[(S)-1-phenylethyl]-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine, 98%, (99% ee)
• (S)-(+)-(3,5-Dioxa-4-phospha-cyclohepta[2,1-a,3,4-a\\']dinaphthalen-4-yl)bis[(1S)-1-phenylethyl]amine
• N,N-BIS(1-PHENYLETHYL)-12,14-DIOXA-13-PHOSPHAPENTACYCLO[13.8.0.0(2),(1)(1).0(3),?.0(1)?,(2)(3)]TRICOSA-1(15),2(11),3,5,7,9,16,18,20,22-DECAEN-13-AMINE
• 497883-22-4
• 209482-27-9
• (11bR)-N,N-Bis[(S)-1-phenylethyl]-dinaphtho[2,1-d
• BP-12208
• 380230-02-4
• (11bR)-N,N-Bis[(S)-1-phenylethyl]-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
• (11bR)-N,N-Bis[(S)-1-phenylethyl]-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine, 98%, (99% ee)
• N,N-Bis(1-phenylethyl)dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
• (11bR)-N,N-Bis((1S)-1-phenylethyl)dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
• Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine, N,N-bis[(1S)-1-phenylethyl]-, (11bS)-
• XUA88322
• N,N-Bis((R)-1-phenylethyl)dinaphtho-[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
• SY223949
• (S,S,S)-(+)-(3,5-Dioxa-4-phosphacyclohepta[2,1-a:3,4-a inverted exclamation mark ]dinaphthalen-4-yl)bis(1-phenylethyl)amine
• SCHEMBL2858384
• (11bS)-N,N-Bis[(R)-1-phenylethyl]-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
• Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine, N,N-bis[(1S)-1-phenylethyl]-, (11bR)-
• MFCD08561138
• N,N-Bis((S)-1-phenylethyl)dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
• (R,R,R)-(3,5-Dioxa-4-phosphacyclohepta[2,1-a:3,4-a inverted exclamation mark ]dinaphthalen-4-yl)bis(1-phenylethyl)amine
• (11bS)-N,N-Bis[(R)-1-phenylethyl]dinaphtho[2,1-d:1 inverted exclamation mark ,2 inverted exclamation mark -f][1,3,2]dioxaphosphepin-4-amine
• 1258223-41-4
• 209482-28-0
• MFCD04117688
• E74915
• MDB35208

• MDL： MFCD04117688
• Inchi： 1S/C36H30NO2P/c1-25(27-13-5-3-6-14-27)37(26(2)28-15-7-4-8-16-28)40-38-33-23-21-29-17-9-11-19-31(29)35(33)36-32-20-12-10-18-30(32)22-24-34(36)39-40/h3-26H,1-2H3
• InChI Key： LKZPDRCMCSBQFN-UHFFFAOYSA-N
• SMILES： P1(N(C(C)C2C=CC=CC=2)C(C)C2C=CC=CC=2)OC2C=CC3C=CC=CC=3C=2C2C3C=CC=CC=3C=CC=2O1

Computed Properties

• Exact Mass: 539.20141620g/mol
• Monoisotopic Mass: 539.20141620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 40
• Rotatable Bond Count: 5
• Complexity: 747
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 9.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons